Cas no 1466103-35-4 (1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)-)

• Product Name: 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)-
• CAS No: 1466103-35-4
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• CID: 5295355
• Update Time: 2025-06-13

1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)-

• Inchi： 1S/C5H8ClN3O/c1-10-3-9-2-4(6)5(7)8-9/h2H,3H2,1H3,(H2,7,8)
• InChI Key： NUZVPLHTNNCYMC-UHFFFAOYSA-N
• SMILES： N1(COC)C=C(Cl)C(N)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)-

Introduction to 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)- (CAS No. 1466103-35-4)

1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)-, identified by its Chemical Abstracts Service (CAS) number 1466103-35-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in drug development. The structural features of this compound, particularly the presence of a chloro substituent at the 4-position and a methoxymethyl group at the 1-position, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.

The pyrazole core is a five-membered aromatic ring consisting of two nitrogen atoms and three carbon atoms. This arrangement imparts a high degree of stability and reactivity, making pyrazole derivatives valuable scaffolds for designing novel therapeutic agents. In the case of 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)-, the amine functionality at the 3-position serves as a versatile handle for further chemical modifications, while the chloro group at the 4-position enhances electrophilicity, facilitating nucleophilic substitution reactions. The methoxymethyl group at the 1-position introduces a methylol moiety, which can participate in various condensation reactions or serve as a precursor for more complex functionalization.

Recent advancements in medicinal chemistry have highlighted the importance of pyrazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds incorporating the pyrazole scaffold exhibit inhibitory activity against numerous enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The structural diversity of pyrazole derivatives allows for fine-tuning of their biological activities by modifying substituents at different positions on the ring. For instance, the chloro group in 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)- can be selectively displaced by nucleophiles to introduce new functional groups, enabling the synthesis of analogues with enhanced potency or selectivity.

In the context of drug discovery, 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)- has garnered attention due to its potential as a precursor for bioactive molecules. The compound’s ability to undergo diverse chemical transformations makes it a valuable building block for constructing more complex scaffolds. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes such as kinases and phosphodiesterases, which play crucial roles in signal transduction pathways associated with various diseases. Additionally, the methoxymethyl group provides a site for further derivatization, allowing chemists to explore new chemical space and identify compounds with improved pharmacokinetic profiles.

The synthesis of 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)- typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include nucleophilic substitution reactions to introduce the chloro and methoxymethyl groups, followed by functional group interconversions to achieve the desired substitution pattern. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it accessible for both academic research and industrial applications. The development of catalytic processes has further improved yields and reduced waste generation, aligning with green chemistry principles.

Biological evaluation of 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)- has revealed promising activities in preclinical models. Initial studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes implicated in cancer progression. The amine group at the 3-position can be exploited to target specific binding pockets on proteins involved in cell proliferation and survival pathways. Furthermore, computational modeling studies have helped predict how modifications to the chloro and methoxymethyl groups can optimize binding affinity and selectivity. These findings underscore the compound’s potential as a lead structure for developing novel therapeutics.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like pyrazoles in drug development due to their favorable pharmacological properties. 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)- exemplifies how structural diversity can be harnessed to discover new drugs with improved efficacy and safety profiles. Ongoing research efforts are focused on identifying additional biological targets for this compound and optimizing its chemical properties through structure-based design approaches. Collaborative efforts between chemists and biologists are essential for translating these findings into tangible therapeutic benefits for patients worldwide.

The versatility of 1H-Pyrazol-3-amine, 4-chloro-1-(methoxymethyl)- extends beyond its role as a synthetic intermediate; it also serves as a model system for understanding reaction mechanisms and developing new synthetic strategies. Its participation in various organic transformations makes it a useful tool for teaching advanced concepts in organic chemistry education. Moreover, its applications in medicinal chemistry highlight its importance as a key intermediate in drug discovery pipelines. As research continues to uncover new biological functions and synthetic possibilities for this compound, its relevance is expected to grow further.

In conclusion,1H-Pyrazol-3-amine, 4-chloro, and methoxymethyl functional groups collectively contribute to the unique properties of CAS No.1466103-35-4, making it a valuable asset in pharmaceutical research and development. Its ability to undergo diverse chemical transformations coupled with promising biological activities positions it as a promising candidate for further exploration in drug design. As our understanding of molecular interactions advances, this compound will continue to play an important role in shaping future therapeutic strategies across multiple disease areas.